4-Pentylcyclohexylacetaldehyde
Description
4-Pentylcyclohexylacetaldehyde is a cyclohexane derivative featuring a pentyl alkyl chain and an acetaldehyde functional group. Its molecular structure consists of a cyclohexyl ring substituted with a five-carbon chain (pentyl group) and an aldehyde moiety (-CHO).
Properties
CAS No. |
209417-14-1 |
|---|---|
Molecular Formula |
C13H24O |
Molecular Weight |
196.33 g/mol |
IUPAC Name |
2-(4-pentylcyclohexyl)acetaldehyde |
InChI |
InChI=1S/C13H24O/c1-2-3-4-5-12-6-8-13(9-7-12)10-11-14/h11-13H,2-10H2,1H3 |
InChI Key |
PCAYLZGYISOBSR-UHFFFAOYSA-N |
Canonical SMILES |
CCCCCC1CCC(CC1)CC=O |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparative Data Table
| Compound | Functional Group | Molecular Formula | MW (g/mol) | Key Properties | Applications |
|---|---|---|---|---|---|
| 4-Pentylcyclohexylacetaldehyde | Aldehyde | C₁₃H₂₂O | ~194.3* | High reactivity, moderate hydrophobicity | Synthesis intermediates† |
| 4-Heptylcyclohexanone | Ketone | C₁₃H₂₄O | 196.33 | Low reactivity, high hydrophobicity | Solvents, polymer research |
| 4-Hydroxybenzaldehyde | Aldehyde, hydroxyl | C₇H₆O₂ | 122.12 | Aromatic stability, water-soluble | Pharmaceuticals, fragrances |
| 4-Ethylcyclohexanol | Alcohol | C₈H₁₆O | 128.21 | Low reactivity, polar | Surfactants, lubricants |
*Estimated based on structural analogs. †Hypothesized due to aldehyde reactivity.
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